Cas no 1037367-55-7 (tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate)

• Product Name: tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate
• CAS No: 1037367-55-7
• MF: C₁₂H₂₁FN₂O₂
• MW: 244.31
• CID: 5156580
• Update Time: 2026-03-04

tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((3aR,6aS)-6a-fluorohexahydrocyclopenta[c]pyrrol-3a(1H)-yl)carbamate
• tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate

• Inchi： 1S/C12H21FN2O2/c1-10(2,3)17-9(16)15-12-6-4-5-11(12,13)7-14-8-12/h14H,4-8H2,1-3H3,(H,15,16)/t11-,12+/m0/s1
• InChI Key： STJOMMKSWSVGSX-NWDGAFQWSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@]12CCC[C@]1(F)CNC2

Additional information on tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate

tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate (CAS No. 1037367-55-7) stands out as a fascinating molecule with significant potential in various applications. This compound is a derivative of a bicyclic structure, specifically an octahydrocyclopenta[c]pyrrole system, which is known for its unique stereochemistry and versatile reactivity. The presence of a fluorine atom at the 6a position introduces additional complexity and functionality to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of carefully designed reactions, including ring-forming processes and stereochemical manipulations. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is crucial for its application in chiral environments such as drug discovery and asymmetric catalysis. The use of tert-butyl carbamate as a protecting group further enhances the stability and reactivity of the molecule during these processes.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its bicyclic structure serves as an excellent scaffold for constructing bioactive compounds with intricate architectures. For instance, researchers have explored its utility in the construction of natural product analogs, where the stereochemistry and functional groups present in this compound play a pivotal role in achieving desired biological activities.

In addition to its synthetic applications, this compound has also been investigated for its pharmacological properties. Studies have shown that it exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound in drug discovery programs. The fluorine atom at the 6a position is believed to contribute significantly to its bioactivity by influencing both the electronic properties and the three-dimensional conformation of the molecule.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided valuable insights into its molecular structure, stereochemistry, and stability under various conditions. The integration of computational chemistry tools has further enhanced our understanding of its electronic properties and reactivity patterns.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications while improving its synthesis efficiency. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its use in fields such as materials science and green chemistry. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both fundamental and applied research in organic chemistry.